ethyl 1-(2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetyl)piperidine-3-carboxylate

• IUPAC Name: ethyl 1-[2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetyl]piperidine-3-carboxylate
• InChI: InChI=1S/C25H31N3O5/c1-2-33-25(32)18-9-8-14-27(15-18)24(31)23(30)20-16-28(21-11-5-4-10-19(20)21)17-22(29)26-12-6-3-7-13-26/h4-5,10-11,16,18H,2-3,6-9,12-15,17H2,1H3
• InChI Key: NRIPZMDBLWNKQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.5 g/mol

Description

Ethyl 1-(2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C25H31N3O5 and its molecular weight is 453.539. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

The compound ethyl 1-(2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetyl)piperidine-3-carboxylate, closely related to irinotecan, a derivative of camptothecin, undergoes complex metabolic processes in humans. A notable pathway involves the compound being hydrolyzed by carboxylesterase to form SN-38, a potent metabolite, which further undergoes glucuronidation to form SN-38 glucuronide (SN-38G). The ratio of SN-38 to SN-38G, along with the total drug area under the plasma concentration-time curve, is crucial in understanding the therapeutic and toxic effects of the drug, especially its association with treatment-related diarrhea, a dose-limiting toxicity (Gupta et al., 1994). Similarly, another study highlighted the kinetic behavior of this compound, revealing a multi-phasic disposition in plasma and long mean residence times, indicating its significant metabolic transformation and the intricate balance between its active and inactive forms (Rowinsky et al., 1994).

Therapeutic Applications and Mechanism of Action

The drug, known for its antitumor activity, has been studied extensively in various cancer types, including lung cancer. It exerts its effects primarily through the inhibition of DNA topoisomerase I, a key enzyme involved in DNA replication. Clinical trials have demonstrated its efficacy, though its use is often limited by significant side effects such as myelosuppression and gastrointestinal toxicities. The pharmacokinetic variability and the balance between the lactone and carboxylate forms of the drug and its metabolites are critical factors influencing its therapeutic index and toxicity profile (Negoro et al., 1991, Sasaki et al., 1995).